DL-ISOPROTERENOL
DL-ISOPROTERENOL
Isoprenaline is a secondary amino compound that is noradrenaline in which one of the hydrogens attached to the nitrogen is replaced by an isopropyl group. A sympathomimetic acting almost exclusively on beta-adrenergic receptors, it is used (mainly as the hydrochloride salt) as a bronghodilator and heart stimulant for the management of a variety of cardiac disorders. It has a role as a sympathomimetic agent, a beta-adrenergic agonist, a bronchodilator agent and a cardiotonic drug. It is a member of catechols, a secondary amino compound and a secondary alcohol.
Isoprenaline, also known as isadrin or isoproterenol, belongs to the class of organic compounds known as catechols. Catechols are compounds containing a 1, 2-benzenediol moiety. Isoprenaline is a drug which is used for the treatment of mild or transient episodes of heart block that do not require electric shock or pacemaker therapy also used in management of asthma and chronic bronchitis. Isoprenaline exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Isoprenaline has been detected in multiple biofluids, such as urine and blood. Within the cell, isoprenaline is primarily located in the cytoplasm. In humans, isoprenaline is involved in the isoprenaline action pathway. Isoprenaline is a potentially toxic compound.
Isoproterenol is a synthetic catechol compound and potent beta adrenergic agonist with peripheral vasodilator, bronchodilator, and cardiac stimulating properties. Isoproterenol exerts its effect on the beta-1 adrenergic receptors in the myocardium, thereby increasing heart rate and cardiac output. In addition, isoproterenol acts on beta-2 adrenergic receptors in bronchiolar and vascular smooth muscle, thereby causing smooth muscle relaxation.
Isoprenaline, also known as isadrin or isoproterenol, belongs to the class of organic compounds known as catechols. Catechols are compounds containing a 1, 2-benzenediol moiety. Isoprenaline is a drug which is used for the treatment of mild or transient episodes of heart block that do not require electric shock or pacemaker therapy also used in management of asthma and chronic bronchitis. Isoprenaline exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Isoprenaline has been detected in multiple biofluids, such as urine and blood. Within the cell, isoprenaline is primarily located in the cytoplasm. In humans, isoprenaline is involved in the isoprenaline action pathway. Isoprenaline is a potentially toxic compound.
Isoproterenol is a synthetic catechol compound and potent beta adrenergic agonist with peripheral vasodilator, bronchodilator, and cardiac stimulating properties. Isoproterenol exerts its effect on the beta-1 adrenergic receptors in the myocardium, thereby increasing heart rate and cardiac output. In addition, isoproterenol acts on beta-2 adrenergic receptors in bronchiolar and vascular smooth muscle, thereby causing smooth muscle relaxation.
Brand Name:
Vulcanchem
CAS No.:
149-53-1
VCID:
VC0085558
InChI:
InChI=1S/C11H17NO3/c1-7(2)12-6-11(15)8-3-4-9(13)10(14)5-8/h3-5,7,11-15H,6H2,1-2H3
SMILES:
CC(C)NCC(C1=CC(=C(C=C1)O)O)O
Molecular Formula:
C11H17NO3
Molecular Weight:
211.26 g/mol
DL-ISOPROTERENOL
CAS No.: 149-53-1
Main Products
VCID: VC0085558
Molecular Formula: C11H17NO3
Molecular Weight: 211.26 g/mol
CAS No. | 149-53-1 |
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Product Name | DL-ISOPROTERENOL |
Molecular Formula | C11H17NO3 |
Molecular Weight | 211.26 g/mol |
IUPAC Name | 4-[1-hydroxy-2-(propan-2-ylamino)ethyl]benzene-1,2-diol |
Standard InChI | InChI=1S/C11H17NO3/c1-7(2)12-6-11(15)8-3-4-9(13)10(14)5-8/h3-5,7,11-15H,6H2,1-2H3 |
Standard InChIKey | JWZZKOKVBUJMES-UHFFFAOYSA-N |
SMILES | CC(C)NCC(C1=CC(=C(C=C1)O)O)O |
Canonical SMILES | CC(C)NCC(C1=CC(=C(C=C1)O)O)O |
Melting Point | 180 170.5 °C 170.5°C |
Physical Description | Solid |
Description | Isoprenaline is a secondary amino compound that is noradrenaline in which one of the hydrogens attached to the nitrogen is replaced by an isopropyl group. A sympathomimetic acting almost exclusively on beta-adrenergic receptors, it is used (mainly as the hydrochloride salt) as a bronghodilator and heart stimulant for the management of a variety of cardiac disorders. It has a role as a sympathomimetic agent, a beta-adrenergic agonist, a bronchodilator agent and a cardiotonic drug. It is a member of catechols, a secondary amino compound and a secondary alcohol. Isoprenaline, also known as isadrin or isoproterenol, belongs to the class of organic compounds known as catechols. Catechols are compounds containing a 1, 2-benzenediol moiety. Isoprenaline is a drug which is used for the treatment of mild or transient episodes of heart block that do not require electric shock or pacemaker therapy also used in management of asthma and chronic bronchitis. Isoprenaline exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Isoprenaline has been detected in multiple biofluids, such as urine and blood. Within the cell, isoprenaline is primarily located in the cytoplasm. In humans, isoprenaline is involved in the isoprenaline action pathway. Isoprenaline is a potentially toxic compound. Isoproterenol is a synthetic catechol compound and potent beta adrenergic agonist with peripheral vasodilator, bronchodilator, and cardiac stimulating properties. Isoproterenol exerts its effect on the beta-1 adrenergic receptors in the myocardium, thereby increasing heart rate and cardiac output. In addition, isoproterenol acts on beta-2 adrenergic receptors in bronchiolar and vascular smooth muscle, thereby causing smooth muscle relaxation. |
Solubility | 5.86e+00 g/L |
Synonyms | 4-(1-Hydroxy-2-((1-methylethyl)amino)ethyl)-1,2-benzenediol Euspiran Hydrochloride, Isoproterenol Isadrin Isadrine Isoprenaline Isopropyl Noradrenaline Isopropylarterenol Isopropylnoradrenaline Isopropylnorepinephrine Isoproterenol Isoproterenol Hydrochloride Isoproterenol Sulfate Isuprel Izadrin Noradrenaline, Isopropyl Norisodrine Novodrin Sulfate, Isoproterenol |
PubChem Compound | 3779 |
Last Modified | Nov 11 2021 |
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